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A NOTE ON THE TERM "ABLACTON": Initial searches for "Ablacton" in the context of gene

expression analysis did not yield specific results. "Ablacton" is listed as a synonym for a

mixture of hormonal substances in some chemical databases. However, the term is not

commonly used in recent scientific literature regarding gene expression. In contrast, searches

for similar-sounding compounds, "Aldactone" (the brand name for Spironolactone) and

"Alantolactone," yielded substantial information on their roles in modulating gene expression.

This document provides detailed application notes and protocols for these two compounds,

which are of significant interest to researchers in pharmacology and drug development.

Spironolactone (Aldactone) in Gene Expression
Analysis
Spironolactone is a synthetic steroid and a specific antagonist of aldosterone, acting primarily

through competitive binding to the mineralocorticoid receptor (MR).[1] Its effects on gene

expression are of interest in cardiovascular disease, hypertension, and other conditions related

to aldosterone signaling.

Application Notes
Spironolactone is utilized in gene expression studies to investigate its role as a

mineralocorticoid receptor antagonist and its potential off-target effects. Key applications

include:
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Antagonism of Aldosterone-Induced Gene Expression: Spironolactone is used to block the

transcriptional effects of aldosterone, which regulates genes involved in sodium and

potassium balance, blood pressure, and fibrosis.

Cardiovascular and Renal Gene Regulation: It has been shown to modulate the expression

of genes implicated in cardiovascular and renal function, such as integrin beta3 and HCN

proteins.[2][3]

Inflammatory and Immune Response: Studies have revealed that spironolactone can affect

the expression of genes involved in inflammation and immunity, sometimes independently of

the mineralocorticoid receptor.[1][4]

Signaling Pathway
Spironolactone primarily acts by blocking the aldosterone signaling pathway. Aldosterone, a

mineralocorticoid hormone, binds to the mineralocorticoid receptor (MR) in the cytoplasm. This

complex then translocates to the nucleus, where it binds to hormone response elements on the

DNA, leading to the transcription of target genes. Spironolactone competitively binds to the

MR, preventing aldosterone from binding and initiating this transcriptional cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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